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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

Cat. No.: B584817 Get Quote

Essential Safety and Handling Guide for
Dimethyl Phthalate-13C2
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Dimethyl Phthalate-13C2 in a laboratory setting. Researchers,

scientists, and drug development professionals should adhere to these procedures to ensure

personal safety and minimize environmental impact.

Chemical Identifier:

Name: Dimethyl Phthalate-13C2

Synonyms: DMP-13C2, 1,2-Benzenedicarboxylic acid, dimethyl ester-13C2

CAS Number: Not available for the labeled compound, unlabeled is 131-11-3

Hazard Identification and Personal Protective
Equipment (PPE)
Dimethyl Phthalate-13C2 should be handled with the same precautions as its unlabeled

counterpart, Dimethyl Phthalate (DMP). The primary hazards include eye irritation and potential

skin irritation upon prolonged contact.[1] Inhalation of high concentrations of vapors or mists

may cause respiratory tract irritation.[1] It is also classified as harmful to aquatic life.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b584817?utm_src=pdf-interest
https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/00548.pdf
https://pim-resources.coleparmer.com/sds/00548.pdf
https://trc-corp.com/wp-content/uploads/SDS/Dimethyl%20Phthalate%20-%20SDS%20English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

To prevent eye contact which

can cause significant irritation.

[1][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[3]

To prevent skin contact.

Although acute dermal toxicity

is low, prolonged contact may

cause irritation and absorption

of harmful amounts.[1]

Body Protection

A lab coat or other protective

clothing to minimize skin

contact.[5]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator is necessary if

exposure limits are exceeded

or if ventilation is inadequate.

[1][3]

To prevent inhalation of vapors

or mists, especially when

heated or aerosolized.[1]

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical to ensure safety. Always work in a

designated area, such as a chemical fume hood, especially when handling larger quantities or

when there is a potential for aerosol generation.

Experimental Workflow Diagram
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Safe Handling Workflow for Dimethyl Phthalate-13C2

Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Verify Eyewash & Safety Shower Accessibility

Carefully Dispense Chemical

Perform Experimental Procedure

Keep Containers Tightly Closed When Not in Use

Decontaminate Work Surfaces

Segregate Waste for Disposal

Dispose of Waste as Hazardous

Remove PPE and Wash Hands Thoroughly
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Caption: This diagram outlines the procedural steps for the safe handling of Dimethyl
Phthalate-13C2, from initial preparation to final disposal.

Spill Management and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Table 2: Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident Immediate Action

Skin Contact

Immediately flush skin with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention if irritation develops and

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do so. Seek immediate medical

attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

medical aid.[1]

Ingestion

Do not induce vomiting unless directed by

medical personnel. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and seek immediate medical

attention.[6]

Small Spill

Absorb the spill with an inert, non-combustible

material such as sand, earth, or vermiculite.[1]

[4] Place the absorbed material into a clean, dry,

and labeled container for disposal.[4]

Large Spill

Evacuate the area. Stop the leak if it can be

done without risk. Dike the spill to prevent it

from entering waterways or sewers.[2] Cover

the spill with a plastic sheet to minimize

spreading.[4] Clean up should only be

performed by trained personnel.

Storage and Disposal Plan
Proper storage and disposal are crucial for safety and environmental protection.
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Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong acids and bases.[1][5]

Keep containers tightly closed and sealed until ready for use.[2]

Ensure that storage containers are clearly labeled.

Facilities storing this material should be equipped with an eyewash station and a safety

shower.[1]

Disposal Plan:

All waste containing Dimethyl Phthalate-13C2, including contaminated absorbents and

disposable PPE, must be treated as hazardous waste.[3]

Dispose of waste in sealed, properly labeled containers.[2]

Waste disposal should be in full compliance with all local, state, and federal regulations.[2]

Do not allow the product to enter drains or waterways.[7]

Physical and Chemical Properties
The following data is for the unlabeled Dimethyl Phthalate and is expected to be representative

of the 13C2 labeled version.

Table 3: Physical and Chemical Data of Dimethyl Phthalate
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Property Value

Appearance Colorless, oily liquid

Molecular Formula C10H10O4

Molecular Weight 194.19 g/mol

Boiling Point 282 - 283.7 °C (539.6 - 542.7 °F)[1][6]

Melting Point 2 - 5.5 °C (35.6 - 41.9 °F)[1][6]

Flash Point 146 - 150 °C (294.8 - 302 °F)[1][5]

Specific Gravity 1.19 g/cm³

Solubility in Water 0.4% at 20°C

Vapor Density 6.69 - 6.7 (Air = 1)[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b584817#personal-protective-equipment-for-handling-
dimethyl-phthalate-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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